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Compound of Interest

Compound Name: DL-AP5 sodium

Cat. No.: B12389879 Get Quote

For researchers and drug development professionals, ensuring a safe laboratory environment

is paramount. This guide provides essential, immediate safety and logistical information for

handling DL-AP5 sodium, a competitive NMDA receptor antagonist. Adherence to these

protocols is critical for minimizing risk and ensuring the integrity of your research.

Immediate Safety and Handling Information
DL-AP5 sodium is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1][2] It may also cause skin, eye, and respiratory irritation. Therefore, stringent

adherence to safety protocols is mandatory.
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Hazard Classification & Safety
Information

Summary

GHS Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation. H410:

Very toxic to aquatic life with long lasting effects.

[1][2]

Primary Routes of Exposure Ingestion, inhalation, skin contact, eye contact.

Recommended PPE

Safety glasses with side-shields or goggles,

chemical-resistant gloves (e.g., nitrile), lab coat,

and respiratory protection if dust is generated.

Storage

Store in a tightly closed container in a dry and

well-ventilated place. Recommended storage is

at room temperature, desiccated.[1][3]

Solubility Soluble in water (up to 100 mM).[1][3][4]

Typical Experimental Concentration 50-100 µM.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling DL-AP5 sodium. The

following PPE is recommended:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes and airborne particles.

Skin Protection: An appropriate chemical-resistant lab coat must be worn. Disposable nitrile

gloves are recommended. Always inspect gloves for tears or punctures before use and

change them frequently.

Respiratory Protection: In situations where dust may be generated, such as when weighing

the solid form, a NIOSH-approved particulate respirator (e.g., N95) is necessary. Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling DL-AP5 sodium will minimize the risk of exposure and

contamination.

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by covering the area with absorbent, disposable bench paper. Locate the nearest

eyewash station and safety shower.

Weighing: If working with the solid form, conduct all weighing operations within a chemical

fume hood or a ventilated balance enclosure to prevent inhalation of dust.

Solution Preparation: To prepare an aqueous solution, slowly add the solid DL-AP5 sodium
to the appropriate volume of water while stirring. Avoid vigorous shaking that could create

aerosols. It is recommended to prepare solutions on the day of use.[4]

Use in Experiments: When using solutions of DL-AP5 sodium, handle with care to avoid

splashes and generation of aerosols.

Post-Handling: After handling, thoroughly wash your hands with soap and water. Clean and

decontaminate all work surfaces and equipment.

Disposal Plan
Proper disposal of DL-AP5 sodium and associated waste is critical to prevent environmental

contamination.

Chemical Waste: All unused DL-AP5 sodium (solid or in solution) and any grossly

contaminated materials (e.g., pipette tips, tubes) must be disposed of as hazardous chemical

waste.

Waste Collection: Collect all waste in a designated, properly labeled, and sealed hazardous

waste container. Do not mix with other waste streams.

Environmental Precautions: Do not allow the product to enter drains. DL-AP5 sodium is

very toxic to aquatic life with long-lasting effects.[1][2]
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Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary.

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Assess: From a safe distance, assess the extent of the spill and any immediate hazards

(e.g., proximity to ignition sources).

Protect: Don appropriate PPE, including respiratory protection if necessary, before

attempting to clean up the spill.

Contain and Clean:

For solid spills: Carefully sweep up the material to avoid creating dust and place it in a

sealed container for hazardous waste disposal.

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

earth). Scoop the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable detergent and water.

Report: Report the spill to your supervisor and your institution's EHS department.

Visualizing Safe Handling and Disposal Workflows
To further clarify the procedural steps, the following diagrams illustrate the logical workflows for

handling and disposing of DL-AP5 sodium.
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Caption: Workflow for the safe handling of DL-AP5 sodium.
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Caption: Step-by-step process for the proper disposal of DL-AP5 sodium waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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